Cas no 2229681-31-4 (3-(5-bromo-2-cyclopropylpyrimidin-4-yl)prop-2-enoic acid)

• Product Name: 3-(5-bromo-2-cyclopropylpyrimidin-4-yl)prop-2-enoic acid
• CAS No: 2229681-31-4
• MF: C₁₀H₉BrN₂O₂
• MW: 269.094661474228
• CID: 6479121
• PubChem ID: 165832887
• Update Time: 2025-06-11

3-(5-bromo-2-cyclopropylpyrimidin-4-yl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(5-bromo-2-cyclopropylpyrimidin-4-yl)prop-2-enoic acid
• 2229681-31-4
• EN300-1916324

• Inchi： 1S/C10H9BrN2O2/c11-7-5-12-10(6-1-2-6)13-8(7)3-4-9(14)15/h3-6H,1-2H2,(H,14,15)/b4-3+
• InChI Key： GRMRROBZDJYIFI-ONEGZZNKSA-N
• SMILES： BrC1C=NC(C2CC2)=NC=1/C=C/C(=O)O

Computed Properties

• Exact Mass: 267.98474g/mol
• Monoisotopic Mass: 267.98474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 63.1Ų

Additional information on 3-(5-bromo-2-cyclopropylpyrimidin-4-yl)prop-2-enoic acid

Research Brief on 3-(5-bromo-2-cyclopropylpyrimidin-4-yl)prop-2-enoic acid (CAS: 2229681-31-4)

In recent years, the compound 3-(5-bromo-2-cyclopropylpyrimidin-4-yl)prop-2-enoic acid (CAS: 2229681-31-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrimidine core and bromo-cyclopropyl substitution, has demonstrated promising potential as a scaffold for drug development, particularly in targeting protein kinases and other enzymatic pathways involved in disease progression.

Recent studies have focused on the synthesis and optimization of this compound to enhance its bioavailability and target specificity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route for 3-(5-bromo-2-cyclopropylpyrimidin-4-yl)prop-2-enoic acid, highlighting its improved yield and purity compared to previous methods. The study also explored its role as a key intermediate in the development of kinase inhibitors, with particular emphasis on its ability to modulate aberrant signaling pathways in cancer cells.

Further investigations into the pharmacological properties of this compound have revealed its potential as a selective inhibitor of cyclin-dependent kinases (CDKs). In vitro assays demonstrated that derivatives of 3-(5-bromo-2-cyclopropylpyrimidin-4-yl)prop-2-enoic acid exhibited nanomolar affinity for CDK2 and CDK6, making them viable candidates for anticancer therapeutics. These findings were corroborated by molecular docking studies, which illustrated the compound's ability to occupy the ATP-binding pocket of these kinases, thereby inhibiting their activity.

Beyond oncology, researchers have also explored the application of this compound in inflammatory and infectious diseases. A 2024 study published in Bioorganic & Medicinal Chemistry Letters reported that 3-(5-bromo-2-cyclopropylpyrimidin-4-yl)prop-2-enoic acid derivatives displayed potent anti-inflammatory effects by selectively inhibiting the NF-κB pathway. Additionally, preliminary data suggested its utility in combating bacterial infections, particularly against drug-resistant strains of Staphylococcus aureus.

Despite these advancements, challenges remain in the clinical translation of this compound. Issues such as metabolic stability, off-target effects, and formulation optimization need to be addressed. Ongoing research aims to tackle these hurdles through structural modifications and advanced drug delivery systems. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of 3-(5-bromo-2-cyclopropylpyrimidin-4-yl)prop-2-enoic acid-based therapeutics, paving the way for its eventual entry into clinical trials.

In conclusion, 3-(5-bromo-2-cyclopropylpyrimidin-4-yl)prop-2-enoic acid represents a versatile and promising scaffold in drug discovery. Its multifaceted applications across various therapeutic areas underscore its potential to address unmet medical needs. Continued research and innovation will be crucial in unlocking its full therapeutic potential and translating laboratory findings into clinically viable treatments.